Cas no 2228277-33-4 (1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228277-33-4
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 6415483
• PubChem ID: 165679802
• Update Time: 2025-10-29

1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine
• EN300-1961076
• [1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexyl]methanamine
• 2228277-33-4

• Inchi： 1S/C12H14ClF3N2/c13-10-9(5-8(14)6-18-10)11(7-17)1-3-12(15,16)4-2-11/h5-6H,1-4,7,17H2
• InChI Key： NWPFJLCOXODIDL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C1(CN)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 278.0797606g/mol
• Monoisotopic Mass: 278.0797606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine

Comprehensive Overview of 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228277-33-4)

The compound 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228277-33-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclohexyl moiety and chloro-fluoropyridine backbone, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets due to its fluorine-rich architecture, which enhances metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and crop protection. The presence of fluorine atoms in 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine contributes to its lipophilicity and binding affinity, making it a candidate for central nervous system (CNS) drug development. This aligns with current trends in addressing neurodegenerative diseases, where fluorinated scaffolds are pivotal in designing blood-brain barrier-permeable therapeutics.

The synthesis of CAS No. 2228277-33-4 involves multi-step organic transformations, including halogenation and amine functionalization. Its pyridine ring serves as a versatile building block for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability is crucial for modern drug discovery, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds.

From an environmental perspective, the fluorine substitution in this compound raises questions about its ecological impact. As sustainability becomes a priority, researchers are investigating green chemistry approaches to synthesize such molecules with minimal waste. The agrochemical industry also explores 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine for developing next-generation pesticides with lower toxicity profiles.

Analytical characterization of this compound typically employs nuclear magnetic resonance (NMR) and mass spectrometry (MS), with its CAS registry number ensuring precise identification in global databases. The pharmacokinetic properties of fluorinated amines like this one are under scrutiny, particularly their oral bioavailability and half-life, which are critical for drug formulation.

In summary, 1-(2-chloro-5-fluoropyridin-3-yl)-4,4-difluorocyclohexylmethanamine represents a promising scaffold in life sciences, bridging gaps between chemical innovation and therapeutic advancement. Its study reflects broader industry shifts toward precision medicine and sustainable chemistry, answering pressing questions in molecular design and environmental safety.